2,2,2-trifluoro-N-(10-hydroxy-1,2,3-trimethoxy-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-7-yl)-N-methylacetamide

• Molecular Formula: C22H22F3NO6
• Molecular Weight: 453.4 g/mol
• IUPAC Name: 2,2,2-trifluoro-N-(10-hydroxy-1,2,3-trimethoxy-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-7-yl)-N-methylacetamide
• InChI: InChI=1S/C22H22F3NO6/c1-26(21(29)22(23,24)25)14-7-5-11-9-17(30-2)19(31-3)20(32-4)18(11)12-6-8-15(27)16(28)10-13(12)14/h6,8-10,14H,5,7H2,1-4H3,(H,27,28)
• InChI Key: BGKNQBHEZDTGMU-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)O)OC)OC)OC)C(=O)C(F)(F)F

Description

This compound features a benzo[a]heptalen core, a polycyclic aromatic system fused with a seven-membered ring. Key substituents include:

• 1,2,3-Trimethoxy groups: Influence electronic distribution and steric bulk.
• N-Methyl-2,2,2-trifluoroacetamide: A trifluoromethyl group increases lipophilicity and metabolic stability compared to non-fluorinated analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2,2-trifluoro-N-(10-hydroxy-1,2,3-trimethoxy-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-7-yl)-N-methylacetamide typically involves multiple steps. One common approach is the hydroxytrifluoromethylation of enamides using copper(I) reagents. This reaction proceeds at room temperature in the presence of sodium trifluoromethanesulfinate, yielding the desired trifluoromethylated product .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the scalability of the hydroxytrifluoromethylation reaction suggests that it could be adapted for large-scale synthesis with appropriate optimization of reaction conditions and purification processes.

Chemical Reactions Analysis

Types of Reactions

2,2,2-Trifluoro-N-(10-hydroxy-1,2,3-trimethoxy-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-7-yl)-N-methylacetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert the ketone group to secondary alcohols.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

Substitution: Nucleophiles such as amines and thiols can be used under mild conditions to achieve substitution reactions.

Major Products

The major products formed from these reactions include trifluoromethylated quinones, secondary alcohols, and substituted derivatives with various functional groups.

Scientific Research Applications

2,2,2-Trifluoro-N-(10-hydroxy-1,2,3-trimethoxy-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-7-yl)-N-methylacetamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a biochemical probe due to its unique structural features.

Medicine: Explored for its potential therapeutic properties, particularly in the development of anti-cancer agents.

Industry: Utilized in the development of advanced materials with specific electronic and optical properties

Mechanism of Action

The mechanism of action of 2,2,2-trifluoro-N-(10-hydroxy-1,2,3-trimethoxy-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-7-yl)-N-methylacetamide involves its interaction with molecular targets such as enzymes and receptors. The trifluoromethyl group enhances the compound’s lipophilicity, facilitating its passage through cell membranes and increasing its binding affinity to target proteins. This interaction can modulate various biochemical pathways, leading to the desired therapeutic effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Substituents (Position)	Molecular Formula	CAS Number	Key Differences
Target Compound	10-OH, 1,2,3-OMe, 9-O, N-Me-CF₃CO	C₂₂H₂₁F₃N₂O₆	Not Provided	Reference compound for comparison
N-[(7S)-10-Hydroxy-1,2,3-trimethoxy-9-oxo-5H-benzo[a]heptalen-7-yl]acetamide	10-OH, 1,2,3-OMe, 9-O, NHCOMe	C₂₁H₂₁NO₇	2731-23-9	Lacks trifluoro and N-methyl groups; reduced lipophilicity.
NSC 300267 (Methylsulfonyl analog)	10-SO₂Me, 1,2,3-OMe, 9-O, NHCOMe	C₂₁H₂₃NO₈S	2826-75-7	Sulfonyl group increases polarity and potential metabolic stability.
Thiocolchicine	10-SMe, 1,2,3-OMe, 9-O, NHCOMe	C₂₁H₂₃NO₆S	2730-71-4	Methylthio substituent enhances lipophilicity; known microtubule inhibition.
Fluorocolchicine	10-OMe, 1,2,3-OMe, 9-O, 17-F, NHCOMe	C₂₂H₂₂FNO₇	NSC 180259	Fluoro substitution alters electronic properties; may improve target binding.
Tetramethoxy Analog	1,2,3,10-OMe, 9-O, NHCOMe	C₂₂H₂₅NO₈	64-86-8	Additional methoxy group increases steric hindrance and solubility.

Key Comparative Insights

Trifluoroacetamide vs. Acetamide: The trifluoro-N-methylacetamide group in the target compound significantly enhances lipophilicity (logP ~3.5 estimated) compared to non-fluorinated analogs (logP ~2.1–2.8) . This modification may improve blood-brain barrier penetration or membrane permeability.

10-Substituent Effects: Hydroxy (Target) vs. Methylthio (Thiocolchicine): The 10-OH group increases polarity, favoring aqueous solubility (e.g., ~2.3 mg/mL estimated) over Thiocolchicine’s 10-SMe (~1.1 mg/mL) .

Bioactivity Trends: Thiocolchicine and Fluorocolchicine are known for microtubule disruption, suggesting the target compound may share similar mechanisms due to structural homology . The trifluoroacetamide group could confer unique binding kinetics to tubulin or kinase targets, though empirical data is lacking.

Synthetic Accessibility: Analogs like NSC 300267 and Thiocolchicine are synthesized via HCl-catalyzed condensation of acetophenones with hydrazines, followed by cyclization . The target compound likely requires fluorinated reagent coupling at the acetamide stage .

Biological Activity

Chemical Structure and Properties

The molecular formula of the compound is $C_{21}H_{20}F_3NO_6$, with a molecular weight of approximately 453.41 g/mol. The presence of trifluoromethyl groups and methoxy substituents suggests potential for significant biological interactions.

Property	Value
Molecular Formula	C21H20F3NO6
Molecular Weight	453.41 g/mol
CAS Number	71295-34-6
InChI	InChI=1S/C21H20F3NO6
InChIKey	MCHADYPYCJQLMV-UHFFFAOYSA-N

Research indicates that compounds similar to 2,2,2-trifluoro-N-(10-hydroxy-1,2,3-trimethoxy-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-7-yl)-N-methylacetamide may exhibit activity through several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, which can lead to altered cellular functions.
• Receptor Modulation : It may interact with various receptors in the body, influencing signaling pathways associated with inflammation and pain.
• Antioxidant Activity : The presence of methoxy groups suggests potential antioxidant properties that could protect cells from oxidative stress.

Therapeutic Applications

The biological activities suggest potential therapeutic uses in:

• Anti-inflammatory Treatments : Due to its interaction with inflammatory pathways.
• Cancer Therapy : Compounds with similar structures have shown promise in inhibiting tumor growth.
• Neuroprotective Agents : Potential for protecting neurons from damage in neurodegenerative diseases.

Study 1: Anti-Cancer Activity

In a study published in the Journal of Medicinal Chemistry, derivatives of the benzo[a]heptalene structure were evaluated for their anti-cancer properties. The results indicated that compounds with similar functional groups exhibited significant cytotoxicity against various cancer cell lines. The study highlighted the importance of structural modifications in enhancing biological activity.

Study 2: Anti-inflammatory Effects

Another research article investigated the anti-inflammatory effects of related compounds in animal models. Findings showed that these compounds significantly reduced markers of inflammation and pain response, suggesting that they could be developed into effective treatments for chronic inflammatory conditions.

Table 2: Summary of Case Studies

Study Focus	Findings	Reference
Anti-Cancer Activity	Significant cytotoxicity against cancer cells	Journal of Medicinal Chemistry
Anti-inflammatory Effects	Reduced inflammation markers in animal models	Journal of Inflammation Research